Cas no 30868-27-0 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-a-methyl-2-oxo-)

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-a-methyl-2-oxo- structure
30868-27-0 structure
Product name:1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-a-methyl-2-oxo-
CAS No:30868-27-0
MF:C11H18N2O3S
MW:258.33722
CID:307119
PubChem ID:193131

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-a-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-a-methyl-2-oxo-
    • 2-methyl-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoic acid
    • Hexahydro-α-methyl-2-oxo-1H-thieno[3,4-d]imidazole-4-valeric acid
    • 415725-35-8
    • 5-(2-Hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)-2-methylpentanoic acid
    • 30868-27-0
    • NCI60_000979
    • FT-0671556
    • Biotin, .alpha.-methyl-
    • CHEBI:219542
    • DTXSID70953054
    • CHEMBL1970533
    • 2-Methyl-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid
    • NSC145151
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-alpha-methyl-2-oxo-
    • alpha-Methylbiotin
    • NSC-145151
    • Inchi: InChI=1S/C11H18N2O3S/c1-6(10(14)15)3-2-4-8-9-7(5-17-8)12-11(16)13-9/h6-9H,2-5H2,1H3,(H,14,15)(H2,12,13,16)
    • InChI Key: UBBSLIBPXCFHDN-UHFFFAOYSA-N
    • SMILES: OC(C(CCCC1SCC2NC(NC12)=O)C)=O

Computed Properties

  • Exact Mass: 258.10394
  • Monoisotopic Mass: 258.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.232
  • Boiling Point: 562.2°C at 760 mmHg
  • Flash Point: 293.8°C
  • Refractive Index: 1.537
  • PSA: 78.43

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